Cas no 922574-55-8 (N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylnaphthalene-1-carboxamide)

• Product Name: N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylnaphthalene-1-carboxamide
• CAS No: 922574-55-8
• MF: C₂₆H₂₁N₃O₂S
• MW: 439.528844594955
• CID: 6525492
• Update Time: 2025-06-27

N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylnaphthalene-1-carboxamide
• 1-Naphthalenecarboxamide, N-(4-ethoxy-2-benzothiazolyl)-N-(3-pyridinylmethyl)-

• Inchi： 1S/C26H21N3O2S/c1-2-31-22-13-6-14-23-24(22)28-26(32-23)29(17-18-8-7-15-27-16-18)25(30)21-12-5-10-19-9-3-4-11-20(19)21/h3-16H,2,17H2,1H3
• InChI Key： UFBTXPNNXDFOEQ-UHFFFAOYSA-N
• SMILES： C1(C(N(C2=NC3=C(OCC)C=CC=C3S2)CC2=CC=CN=C2)=O)=C2C(C=CC=C2)=CC=C1

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• Boiling Point: 651.3±65.0 °C(Predicted)
• pka: 4.41±0.12(Predicted)

Additional information on N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylnaphthalene-1-carboxamide

Introduction to N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylnaphthalene-1-carboxamide (CAS No. 922574-55-8)

N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylnaphthalene-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 922574-55-8, represents a novel molecular entity with a unique structural framework that combines elements of benzothiazole, pyridine, and naphthalene moieties. The structural complexity of this molecule suggests potential applications in the development of innovative therapeutic agents.

The benzothiazole core is a well-known pharmacophore in drug discovery, renowned for its broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The presence of the 4-ethoxy group on the benzothiazole ring enhances its solubility and bioavailability, making it more amenable to biological testing and potential clinical use. This modification is particularly significant in medicinal chemistry, as it can influence the compound's pharmacokinetic profile.

The pyridine moiety in the structure contributes to the compound's hydrogen bonding capabilities, which is crucial for interactions with biological targets such as enzymes and receptors. The pyridin-3-yl group specifically is known to enhance binding affinity in various drug-target interactions. This feature makes N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylnaphthalene-1-carboxamide a promising candidate for further investigation in drug design.

The naphthalene carboxamide functional group at the end of the molecule adds another layer of complexity and potential biological activity. Carboxamides are frequently incorporated into drug molecules due to their ability to form stable hydrogen bonds and their role as bioisosteres in medicinal chemistry. The naphthalene ring system further enhances the lipophilicity of the compound, which can be advantageous for membrane permeability and cellular uptake.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylnaphthalene-1-carboxamide with greater accuracy. These computational tools have been instrumental in identifying potential binding sites on target proteins and predicting interaction affinities. Such insights are invaluable for optimizing lead compounds and guiding experimental design.

In vitro studies have begun to explore the pharmacological properties of this compound. Initial experiments suggest that it exhibits inhibitory activity against certain enzymes and may have potential therapeutic effects in inflammatory diseases. The combination of pharmacophores in this molecule appears to synergize, enhancing its biological activity compared to individual components. This synergistic effect is a key consideration in drug development, as it can lead to more effective and selective therapeutic agents.

The synthesis of N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylnaphthalene-1-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with high efficiency and yield. This progress is crucial for enabling the rapid discovery and development of new drugs.

The potential applications of this compound extend beyond traditional pharmaceuticals. It may also find utility in agrochemicals and specialty chemicals due to its unique structural properties. The benzothiazole core, for instance, has been explored in pesticide formulations due to its insecticidal properties. Further research is needed to fully elucidate these potential applications.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. Targeted therapies based on small molecules like N-(4-ethoxy-1,3-benzothiazol-2-yll)-N-(pyridinyl)methylnaphthalene-l-carboxamide are becoming increasingly important. These compounds offer the potential for highly specific interactions with disease-causing targets, minimizing side effects and improving patient outcomes.

The role of interdisciplinary collaboration cannot be overstated in advancing pharmaceutical research. Combining expertise from organic chemistry, biochemistry, pharmacology, and computational science has led to breakthroughs that would not be possible through individual discipline efforts alone. N-(4-Ethoxy-l , 3 -benzothiazol - 2 - yl ) - N - ( py rid ine - 3 - y l ) meth y l naph tha l ene - 1 - car box am ide serves as an excellent example of how such collaboration can drive innovation.

In conclusion, N-(4-Ethoxy-l , 3 -benzothiazol - 2 - yl ) - N - ( py rid ine - 3 - y l ) meth y l naph tha l ene - 1 - car box am ide ( CAS No . 922574 - 55 - 8 ) is a promising compound with significant potential in pharmaceutical research . Its unique structural features make it an attractive candidate for further exploration , both academically and clinically . As research continues , we can expect new insights into its biological activities and applications that will contribute to advancing human health.